Cas no 54401-46-6 (4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-)

• Product Name: 4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-
• CAS No: 54401-46-6
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 2831219
• PubChem ID: 11054657
• Update Time: 2025-04-21

4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)chroman-4-one
• DTXSID10453568
• 54401-46-6
• 2-(2H-1,3-benzodioxol-5-yl)-3,4-dihydro-2H-1-benzopyran-4-one
• 3',4'-METHYLENDIOXYFLAVANONE
• 4'-methylenedioxyflavanone
• 4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-
• CHEMBL394796

• Inchi： 1S/C16H12O4/c17-12-8-15(20-13-4-2-1-3-11(12)13)10-5-6-14-16(7-10)19-9-18-14/h1-7,15H,8-9H2
• InChI Key： VSTVOSHZGMALFF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 268.07355886g/mol
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones